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Compound of Interest

Compound Name:
Ytterbium(3+);triacetate;tetrahydra

te

Cat. No.: B099939 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ytterbium(3+) triacetate

tetrahydrate, a versatile rare earth metal salt. This document details its chemical identity,

physical properties, synthesis protocols, and applications, with a focus on its utility in research

and development.

1. Chemical Identifier

The InChIKey for Ytterbium(3+) triacetate tetrahydrate is a critical identifier for database

searches and chemical informatics.

Compound Name InChIKey

Ytterbium(3+) triacetate tetrahydrate ALJCLXGXZFZGEM-UHFFFAOYSA-K[1]

2. Physicochemical Properties

Ytterbium(3+) triacetate tetrahydrate is a white, crystalline powder that is readily soluble in

water and other polar solvents.[2] This solubility makes it a convenient precursor for the

synthesis of various ytterbium-containing materials.[2]
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Property Value Reference

Linear Formula Yb(C₂H₃O₂)₃ · 4H₂O [2][3]

CAS Number 15280-58-7 [2][3]

Molecular Weight 422.23 g/mol [2][3]

Appearance
White to off-white powder and

chunks
[1][2]

Solubility in water Very soluble [4]

Purity
Typically available in 99.9%

trace metals basis
[1]

3. Experimental Protocols

Detailed experimental procedures are crucial for the successful application of Ytterbium(3+)

triacetate tetrahydrate in research. Below is a representative protocol for its synthesis.

3.1. Synthesis of Ytterbium(3+) Triacetate Tetrahydrate

A common method for the synthesis of Ytterbium(3+) triacetate tetrahydrate involves the

reaction of ytterbium oxide with acetic acid.

Materials:

Ytterbium oxide (Yb₂O₃)

Glacial acetic acid (HOAc)

Deionized water (H₂O)

Procedure:

Ytterbium oxide is dissolved in a mixture of glacial acetic acid and deionized water.

The solution is heated under reflux to facilitate the reaction and formation of ytterbium

acetate.
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Upon cooling, Ytterbium(3+) triacetate tetrahydrate crystallizes from the solution.

The resulting crystals can be isolated by filtration. For the preparation of the anhydrous

form, the tetrahydrate can be dried in vacuo at 90 °C for 6 hours.[5]

4. Applications and Experimental Workflows

Ytterbium(3+) compounds, including the triacetate, are valuable catalysts and precursors in

various fields.

4.1. Catalysis in Organic Synthesis

Ytterbium(III) salts, acting as Lewis acids, are effective catalysts for a range of organic

transformations, such as Mannich and Biginelli-type condensation reactions.[6] The catalytic

activity of Ytterbium(3+) allows for efficient bond formation under mild conditions.
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Caption: Catalytic cycle for a Ytterbium(3+)-catalyzed Mannich reaction.
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4.2. Precursor for Nanomaterial Synthesis

Ytterbium(3+) triacetate tetrahydrate serves as a precursor for the synthesis of various

nanomaterials, including upconversion nanoparticles (UCNPs) and doped perovskites. A

common synthetic route is the sol-gel method.
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Caption: Workflow for the sol-gel synthesis of Ytterbium Fluoride nanoparticles.

4.3. Bioimaging Probes

Ytterbium(III) complexes are being explored as near-infrared (NIR) emitting probes for

biological imaging.[7][8] These complexes can be designed to be biocompatible and exhibit

strong luminescence, making them suitable for in vitro and in vivo imaging applications.[7]
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Caption: Experimental workflow for NIR bioimaging using Ytterbium(3+) complexes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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